Cas no 1533985-54-4 (1H-Pyrazole-5-acetic acid, α-amino-4-bromo-1-methyl- )

• Product Name: 1H-Pyrazole-5-acetic acid, α-amino-4-bromo-1-methyl-
• CAS No: 1533985-54-4
• MF: C₆H₈BrN₃O₂
• MW: 234.050620079041
• CID: 5252556
• Update Time: 2025-06-08

1H-Pyrazole-5-acetic acid, α-amino-4-bromo-1-methyl- Chemical and Physical Properties

Names and Identifiers

• α-Amino-4-bromo-1-methyl-1H-pyrazole-5-acetic acid (ACI)
• 1H-Pyrazole-5-acetic acid, α-amino-4-bromo-1-methyl-

• Inchi： 1S/C6H8BrN3O2/c1-10-5(3(7)2-9-10)4(8)6(11)12/h2,4H,8H2,1H3,(H,11,12)
• InChI Key： HMZDTOJHFTWPOY-UHFFFAOYSA-N
• SMILES： O=C(C(C1N(C)N=CC=1Br)N)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1H-Pyrazole-5-acetic acid, α-amino-4-bromo-1-methyl-

1H-Pyrazole-5-Acetic Acid, α-Amino-4-Bromo-1-Methyl: A Comprehensive Overview

The compound 1H-Pyrazole-5-acetic acid, α-amino-4-bromo-1-methyl (CAS No. 1533985-54-4) is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The pyrazole ring serves as a versatile scaffold for the attachment of various functional groups, making it a valuable component in the design of bioactive molecules.

Recent studies have highlighted the importance of α-amino substituents in modulating the pharmacological properties of pyrazole derivatives. The presence of an α-amino group in this compound introduces additional hydrogen bonding capabilities, which can enhance its solubility and bioavailability. Furthermore, the 4-bromo substitution on the pyrazole ring adds a layer of electronic diversity, potentially influencing the compound's reactivity and selectivity in biological systems.

The synthesis of 1H-Pyrazole-5-acetic acid, α-amino-4-bromo-1-methyl involves a multi-step process that typically begins with the preparation of the pyrazole core. Researchers have explored various methods to optimize the synthesis pathway, including microwave-assisted synthesis and catalytic approaches. These advancements have not only improved the yield but also reduced the reaction time, making the compound more accessible for large-scale production.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug development. Preclinical studies have demonstrated that pyrazole derivatives with similar structural features exhibit significant anti-inflammatory and anti-cancer activities. The α-amino group and bromine substitution in this compound are believed to play critical roles in its interaction with target proteins, such as kinases and receptors.

In addition to its therapeutic potential, 1H-Pyrazole-5-acetic acid, α-amino-4-bromo-1-methyl has also been investigated for its role in agrochemicals. Its ability to inhibit plant pathogens has been explored in recent agricultural studies, suggesting its potential as a novel fungicide or herbicide. The compound's stability under environmental conditions and its low toxicity profile further enhance its suitability for agricultural applications.

The structural versatility of this compound has also made it a valuable tool in chemical biology research. Scientists have utilized it as a probe to study protein-ligand interactions and to map complex biological pathways. The combination of its unique structure and functional groups makes it an ideal candidate for exploring new chemical space and discovering novel bioactive agents.

In conclusion, 1H-Pyrazole-5-acetic acid, α-amino-4-bromo-1-methyl (CAS No. 1533985-54-4) is a multifaceted compound with significant potential across various scientific domains. Its unique structural features, combined with recent advancements in synthesis and application studies, position it as a key player in future research and development efforts.